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Compound of Interest

Compound Name: Potassium heptanoate

Cat. No.: B101067

This guide provides a comprehensive overview of the safety data and handling precautions for
potassium heptanoate, tailored for researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
suppliers.

Chemical and Physical Properties

Potassium heptanoate is the potassium salt of heptanoic acid.[1] Its fundamental physical and
chemical properties are crucial for safe handling and use in experimental settings. A summary
of these properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Potassium Heptanoate
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Property Value Source
CAS Number 16761-12-9 [1][2113]14]
Molecular Formula C7H13KO2 [1][2][3][4]
Molecular Weight 168.275 - 168.277 g/mol [1112]14]
IUPAC Name Potassium heptanoate [1][4]

Potassium salt of enanthic
acid, Potassium

Synonyms . [1][4]
hexylcarboxylate, Heptanoic

acid potassium salt

Boiling Point 222.6°C at 760 mmHg [11[3114]
Flash Point 99.2°C [11(3](4]
Vapor Pressure 0.0578 mmHg at 25°C [1][3]

EINECS Number 240-820-8 [21[3114]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), potassium heptanoate is not classified as a hazardous substance.[2][3] There are no
GHS pictograms, signal words, or hazard statements associated with this chemical.[2][3]

Toxicological Data

There is currently no available data on the toxicological properties of potassium heptanoate.
[3] This includes a lack of information on acute toxicity (oral, dermal, and inhalation), skin
corrosion or irritation, serious eye damage or irritation, respiratory or skin sensitization, germ
cell mutagenicity, carcinogenicity, and reproductive toxicity.[3]

Safe Handling and Storage Protocols

Despite its non-hazardous classification, proper laboratory practices are essential when
handling potassium heptanoate to ensure personnel safety.
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4.1. Handling:

¢ Ventilation: Use in a well-ventilated area.[5][6] For procedures that may generate dust,
appropriate exhaust ventilation should be in place.[5]

o Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.[5][7] Eyewash stations should be readily
accessible.[6]

o Hand Protection: Handle with gloves.[5] Nitrile rubber gloves are recommended.[5]
o Body Protection: Wear a laboratory coat.[8]

» Hygiene: Avoid contact with skin and eyes.[5] Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.[5]

4.2. Storage:

« Conditions: Store in a dry, cool, and well-ventilated place.[6][7] Keep containers tightly
closed.[6]

e Incompatibilities: Information on specific incompatible materials is not widely available for
potassium heptanoate. However, for the metallic element potassium, it is incompatible with
water, acids, and oxidizing agents.[8]

4.3. Spills and Disposal:

o Spills: In case of a spill, sweep up the solid material and place it in a suitable, closed
container for disposal.[5] Avoid generating dust.[5]

» Disposal: Dispose of the material in accordance with local, state, and federal regulations.

First-Aid Measures

In case of exposure, the following first-aid measures are recommended:

 After inhalation: Move the person to fresh air.
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 After skin contact: Remove contaminated clothing and rinse the skin with water.
o After eye contact: Rinse out with plenty of water.

» After ingestion: Make the victim drink water (two glasses at most). If feeling unwell, consult a
doctor.

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of potassium
heptanoate in a laboratory setting.
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Caption: Workflow for the safe handling of potassium heptanoate.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Always refer to the specific SDS provided by the
manufacturer for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety and
Handling of Potassium Heptanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101067#potassium-heptanoate-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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